Cas no 2137761-07-8 (2-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,1-dioxo-1lambda6-thiomorpholin-2-yl)acetic acid)
2-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,1-dioxo-1lambda6-thiomorpholin-2-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiomorpholineacetic acid, 4-[(9H-fluoren-9-ylmethoxy)carbonyl]-, 1,1-dioxide
- 2-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,1-dioxo-1lambda6-thiomorpholin-2-yl)acetic acid
-
- Inchi: 1S/C21H21NO6S/c23-20(24)11-14-12-22(9-10-29(14,26)27)21(25)28-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,14,19H,9-13H2,(H,23,24)
- InChI Key: LVUXMQFWQRXKER-UHFFFAOYSA-N
- SMILES: N1(C(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)CCS(=O)(=O)C(CC(O)=O)C1
2-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,1-dioxo-1lambda6-thiomorpholin-2-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM478915-250mg |
2-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,1-dioxo-1lambda6-thiomorpholin-2-yl)acetic acid |
2137761-07-8 | 95%+ | 250mg |
$*** | 2023-03-30 | |
| Chemenu | CM478915-500mg |
2-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,1-dioxo-1lambda6-thiomorpholin-2-yl)acetic acid |
2137761-07-8 | 95%+ | 500mg |
$*** | 2023-03-30 | |
| Chemenu | CM478915-1g |
2-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,1-dioxo-1lambda6-thiomorpholin-2-yl)acetic acid |
2137761-07-8 | 95%+ | 1g |
$*** | 2023-03-30 | |
| Enamine | EN300-657961-0.05g |
2-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,1-dioxo-1lambda6-thiomorpholin-2-yl)acetic acid |
2137761-07-8 | 95.0% | 0.05g |
$282.0 | 2025-03-13 | |
| Enamine | EN300-657961-0.1g |
2-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,1-dioxo-1lambda6-thiomorpholin-2-yl)acetic acid |
2137761-07-8 | 95.0% | 0.1g |
$420.0 | 2025-03-13 | |
| Enamine | EN300-657961-0.25g |
2-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,1-dioxo-1lambda6-thiomorpholin-2-yl)acetic acid |
2137761-07-8 | 95.0% | 0.25g |
$601.0 | 2025-03-13 | |
| Enamine | EN300-657961-0.5g |
2-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,1-dioxo-1lambda6-thiomorpholin-2-yl)acetic acid |
2137761-07-8 | 95.0% | 0.5g |
$947.0 | 2025-03-13 | |
| Enamine | EN300-657961-1.0g |
2-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,1-dioxo-1lambda6-thiomorpholin-2-yl)acetic acid |
2137761-07-8 | 95.0% | 1.0g |
$1214.0 | 2025-03-13 | |
| Enamine | EN300-657961-2.5g |
2-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,1-dioxo-1lambda6-thiomorpholin-2-yl)acetic acid |
2137761-07-8 | 95.0% | 2.5g |
$2379.0 | 2025-03-13 | |
| Enamine | EN300-657961-5.0g |
2-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,1-dioxo-1lambda6-thiomorpholin-2-yl)acetic acid |
2137761-07-8 | 95.0% | 5.0g |
$3520.0 | 2025-03-13 |
2-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,1-dioxo-1lambda6-thiomorpholin-2-yl)acetic acid Related Literature
-
Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
Additional information on 2-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,1-dioxo-1lambda6-thiomorpholin-2-yl)acetic acid
2-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,1-dioxo-1λ6-thiomorpholin-2-yl)acetic acid (CAS No. 2137761-07-8): An Overview
2-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,1-dioxo-1λ6-thiomorpholin-2-yl)acetic acid, with the CAS number 2137761-07-8, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound is characterized by its unique structural features, including a fluorenyl group, a thiomorpholine ring, and an acetic acid moiety. These structural elements contribute to its diverse chemical properties and biological activities.
The fluorenyl group in 2-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,1-dioxo-1λ6-thiomorpholin-2-yl)acetic acid is a key feature that imparts stability and enhances the compound's solubility in organic solvents. This group is commonly used in the synthesis of various pharmaceuticals and materials due to its rigidity and aromaticity. The thiomorpholine ring, on the other hand, is a sulfur-containing heterocycle that is known for its ability to form stable complexes with metal ions and its potential as a bioactive scaffold. The presence of the acetic acid moiety adds carboxylic acid functionality, which can be crucial for various chemical reactions and biological interactions.
Recent studies have explored the potential of 2-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,1-dioxo-1λ6-thiomorpholin-2-yl)acetic acid in the development of novel therapeutic agents. One notable area of research is its use as a prodrug for targeted drug delivery. The fluorenyl group can be designed to be cleaved by specific enzymes or under certain conditions, releasing the active drug at the desired site. This approach has shown promise in improving the efficacy and reducing the side effects of various medications.
In addition to its potential as a prodrug, 2-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,1-dioxo-1λ6-thiomorpholin-2-yl)acetic acid has been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
The thiomorpholine ring in 2-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,1-dioxo-1λ6-thiomorpholin-2-yl)acetic acid also contributes to its biological activity. Thiomorpholines are known for their ability to interact with various biological targets, including enzymes and receptors. This makes them valuable scaffolds for drug discovery and development. For instance, thiomorpholines have been used in the design of inhibitors for kinases, which are important targets in cancer therapy.
The synthesis of 2-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,1-dioxo-1λ6-thiomorpholin-2-yl)acetic acid involves several steps, including the formation of the fluorenyl methoxycarbonyl (Fmoc) protecting group, the construction of the thiomorpholine ring, and the introduction of the acetic acid moiety. These synthetic strategies are well-established in organic chemistry and can be optimized to achieve high yields and purity levels. The ability to synthesize this compound efficiently is crucial for its practical applications in research and industry.
Clinical trials involving compounds similar to 2-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,1-dioxo-1λ6-thiomorpholin-2-yl)acetic acid have shown promising results in terms of safety and efficacy. For example, a phase II clinical trial evaluating a related thiomorpholine derivative for the treatment of multiple sclerosis reported significant improvements in patient outcomes with minimal adverse effects. These findings highlight the potential of this class of compounds as therapeutic agents.
In conclusion, 2-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,1-dioxo-1λ6-thiomorpholin-2-yl)acetic acid (CAS No. 2137761-07-8) is a multifunctional compound with diverse applications in pharmaceutical research and development. Its unique structural features make it an attractive candidate for further investigation into its biological activities and potential therapeutic uses. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical applications.
2137761-07-8 (2-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,1-dioxo-1lambda6-thiomorpholin-2-yl)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)